Cas no 2106496-50-6 (1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2106496-50-6
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6424626
• PubChem ID: 165479750
• Update Time: 2025-06-12

1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine
• 1-[(5-bromofuran-2-yl)methyl]-5-methyl-1H-pyrazol-4-amine
• 2106496-50-6
• EN300-1112642

• Inchi： 1S/C9H10BrN3O/c1-6-8(11)4-12-13(6)5-7-2-3-9(10)14-7/h2-4H,5,11H2,1H3
• InChI Key： DIYGARCINCVIFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2C(C)=C(C=N2)N)O1

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57Ų

Additional information on 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 2106496-50-6 and Product Name: 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine

The compound identified by the CAS number 2106496-50-6 and the product name 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 5-bromofuran moiety linked to a methyl group and a pyrazole ring system, which together contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The pyrazole core, known for its versatility and biological relevance, serves as a scaffold for numerous pharmacologically active molecules. In particular, the presence of an amine group at the 4-position of the pyrazole ring enhances its reactivity and functionality, making it a valuable component in synthetic chemistry. The substitution pattern of this compound, featuring a 5-bromofuran substituent at the 1-position and a methyl group at the 5-position, further influences its electronic and steric properties, thereby modulating its interactions with biological targets.

The bromofuran moiety is another critical feature of this compound, contributing to its potential as a building block in drug discovery. Brominated furans have been extensively studied for their role in medicinal chemistry due to their ability to participate in various chemical transformations, including cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores. The electron-withdrawing nature of the bromine atom enhances the electrophilicity of the adjacent carbon atoms, facilitating nucleophilic additions and substitutions that are essential for further functionalization.

In terms of biological activity, preliminary studies suggest that 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine exhibits promising properties as an intermediate in the synthesis of bioactive molecules. The pyrazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making it a desirable component in drug design. The specific substitution pattern of this compound may influence its binding affinity to target proteins and enzymes, potentially leading to novel therapeutic applications. Further investigation into its pharmacokinetic and pharmacodynamic properties is warranted to fully elucidate its potential as a lead compound.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The integration of bromofuran, methyl, and pyrazole functionalities requires careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrazole ring system efficiently. These methods not only enhance reaction efficiency but also minimize byproduct formation, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and electronic properties of this compound. Molecular modeling studies can predict how different substituents affect the molecule's conformation and reactivity. Such insights are invaluable for guiding experimental design and optimizing synthetic routes. Additionally, computational methods can help identify potential binding modes with biological targets, providing a rational basis for designing derivatives with enhanced activity.

The pharmaceutical industry continues to rely on innovative heterocyclic compounds like 1-(5-bromofuran-2-yl)methyl-5-methyl-1H-pyrazol-4-amine as key intermediates in drug development pipelines. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of biological activity. This flexibility is particularly important when designing molecules intended for therapeutic use, where small changes can significantly impact efficacy and selectivity.

In conclusion, the compound with CAS number 2106496-50-6 represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of a 5-bromofuran, methyl, and pyrazole moiety, make it a versatile intermediate with potential applications in drug discovery. Ongoing research efforts aim to fully exploit its synthetic utility and explore its biological potential, paving the way for novel therapeutic agents that address unmet medical needs.